Cas no 1214366-69-4 (3,5-Bis(2-fluorophenyl)picolinonitrile)

• Product Name: 3,5-Bis(2-fluorophenyl)picolinonitrile
• CAS No: 1214366-69-4
• MF: C₁₈H₁₀F₂N₂
• MW: 292.282210826874
• CID: 4801778
• Update Time: 2025-10-18

3,5-Bis(2-fluorophenyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-bis(2-fluorophenyl)picolinonitrile
• 3,5-Bis(2-fluorophenyl)picolinonitrile

• Inchi： 1S/C18H10F2N2/c19-16-7-3-1-5-13(16)12-9-15(18(10-21)22-11-12)14-6-2-4-8-17(14)20/h1-9,11H
• InChI Key： JMUKRYSDGFEVDZ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C(C#N)=NC=C(C2C=CC=CC=2F)C=1

Computed Properties

• Exact Mass: 292.081
• Monoisotopic Mass: 292.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 36.7

Additional information on 3,5-Bis(2-fluorophenyl)picolinonitrile

3,5-Bis(2-fluorophenyl)picolinonitrile: A Comprehensive Overview

The compound CAS No. 1214366-69-4, commonly referred to as 3,5-Bis(2-fluorophenyl)picolinonitrile, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced materials, pharmaceuticals, and electronic devices.

The name 3,5-Bis(2-fluorophenyl)picolinonitrile itself reveals much about its structure. The "picolinonitrile" portion indicates a pyridine ring with a nitrile group at the 2-position, while the "3,5-bis(2-fluorophenyl)" substituents denote two fluorophenyl groups attached at the 3 and 5 positions of the pyridine ring. This arrangement creates a molecule with high symmetry and electronic versatility, making it an attractive candidate for various chemical reactions and applications.

Recent studies have highlighted the potential of 3,5-Bis(2-fluorophenyl)picolinonitrile in the development of coordination polymers and metal-organic frameworks (MOFs). These materials are known for their high surface area, porosity, and tunable properties, which make them ideal for gas storage, catalysis, and sensing applications. The fluorophenyl groups in the molecule contribute to its hydrophobicity and stability under various environmental conditions, further enhancing its suitability for these applications.

In addition to its role in materials science, CAS No. 1214366-69-4 has shown promise in pharmaceutical research. The nitrile group and fluorinated aromatic rings can act as bioisosteric replacements for other functional groups in drug molecules, potentially leading to improved pharmacokinetic profiles and reduced toxicity. Researchers are actively exploring its use as a building block for novel drug candidates targeting various therapeutic areas.

The synthesis of 3,5-Bis(2-fluorophenyl)picolinonitrile typically involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving scalability.

In terms of environmental impact, studies suggest that CAS No. 1214366-69-4 exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is needed to fully understand its long-term environmental fate and potential risks associated with large-scale production or disposal.

The unique combination of structural features in 3,5-Bis(2-fluorophenyl)picolinonitrile makes it a valuable compound for both academic research and industrial applications. As new discoveries continue to emerge, this compound is expected to play an increasingly important role in advancing modern chemistry and materials science.